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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzyl alcohol

Cat. No.: B150956

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
2,3,4,5-Tetrafluorobenzyl alcohol, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1] The inclusion of fluorine atoms significantly influences the compound's
chemical and physical characteristics, enhancing thermal stability and modifying electron
density.

Core Physical Properties

A summary of the key physical and chemical properties of 2,3,4,5-Tetrafluorobenzyl alcohol
is presented below. These properties are crucial for its application in organic synthesis and
material science.
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Property Value Reference
Molecular Formula C7HaF4O [1]
Molecular Weight 180.10 g/mol [1]
CAS Number 53072-18-7 [1]
Appearance Colorless to I.igh.t orange to 1]
yellow clear liquid
Melting Point ~10-12 °C [2]
Boiling Point ~180 °C [2]
Density 1.51 g/cm3 [1]
Refractive Index n20/D 1.45 [1]

Purity

> 98% (by GC)

[1]

Solubility

Soluble in organic solvents

such as ether and alcohol.

[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of liquid organic compounds like 2,3,4,5-Tetrafluorobenzyl alcohol.

Melting Point Determination (Capillary Method)

The melting point is a fundamental property for assessing the purity of a compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Heating bath (oil or metal block)
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Procedure:

A small amount of the solid sample is introduced into a capillary tube and packed down to a
height of 2-3 mm.

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

e The assembly is placed in a heating bath.

e The bath is heated slowly, at a rate of approximately 1-2 °C per minute as the melting point is
approached.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[3]
Apparatus:
e Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (Bunsen burner or hot plate)

Mineral oil

Procedure:
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» Afew drops of the liquid sample are placed into a small test tube.
o A capillary tube, with its sealed end up, is placed inside the test tube containing the sample.
e The test tube is attached to a thermometer.

e The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is below
the oil level.

o The side arm of the Thiele tube is heated gently.

e As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

e Heating is continued until a steady stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[3]

Density Determination (Pycnometer or Graduated
Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.

e The container is filled with the liquid sample to a calibrated mark (for a pycnometer) or a
specific volume is added (for a graduated cylinder).
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e The mass of the container with the liquid is measured.
e The mass of the liquid is determined by subtracting the mass of the empty container.

e The density is calculated by dividing the mass of the liquid by its volume.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how light bends as it passes through a substance and is a
characteristic property.

Apparatus:

e Abbe refractometer

e Dropper

e Light source (if not built-in)

o Constant temperature water bath (for precise measurements)
Procedure:

e The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry.

o Afew drops of the liquid sample are placed on the surface of the prism.
e The prism is closed and the light source is adjusted to illuminate the field of view.

o The refractometer is adjusted until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature should also
be recorded as the refractive index is temperature-dependent.

Synthesis Workflow
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2,3,4,5-Tetrafluorobenzyl alcohol can be synthesized from 2,3,4,5-tetrafluorobenzoic acid.
The process involves the conversion of the carboxylic acid to an acid chloride, followed by
reduction. A patent describes a method where 2,3,4,5-tetrafluorobenzoic acid is first reacted
with thionyl chloride to form 2,3,4,5-tetrafluorobenzoyl! chloride. This intermediate is then
reduced using sodium borohydride to yield the final product, 2,3,4,5-tetrafluorobenzyl
alcohol.[4]

2,3,4,5-Tetrafluorobenzoic Acid

Thionyl Chloride (SOCI2)

2,3,4,5-Tetrafluorobenzoyl Chloride

Sodium Borohydride (NaBHa)

Reduction

(L 2.3.4,5-Tetrafluorobenzyl Alcohol

Click to download full resolution via product page

Caption: Synthesis of 2,3,4,5-Tetrafluorobenzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150956#2-3-4-5-tetrafluorobenzyl-alcohol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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